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Compound of Interest

Compound Name: 2-Nitrophenyl tetradecanoate

Cat. No.: B1609033 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-Nitrophenyl tetradecanoate, including operational and

disposal plans. Adherence to these procedures is vital for maintaining a safe laboratory

environment.

While a specific Safety Data Sheet (SDS) for 2-Nitrophenyl tetradecanoate is not readily

available, the following guidance is based on the known hazards of structurally similar

compounds, such as other nitrophenyl esters and 2-nitrophenol. These related compounds are

known to be harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and

eye irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 2-Nitrophenyl
tetradecanoate.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against dust

particles and potential

splashes.[1]

Face Shield

A face shield should be worn

over safety glasses when there

is a significant risk of

splashing.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and replace them immediately

if contaminated.[1]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to protect clothing

and skin.[1][3]

Respiratory Protection NIOSH-approved Respirator

A respirator is required if

engineering controls like a

fume hood are not available or

are insufficient to control

exposure to dust or aerosols.

[1]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is vital to minimize exposure risk.

Engineering Controls: All handling of 2-Nitrophenyl tetradecanoate, including weighing and

solution preparation, should be conducted within a certified chemical fume hood to control
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airborne dust and vapors.[1] Ensure adequate ventilation in the work area.

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace in a well-ventilated area, preferably within a chemical fume hood.[1]

Dispensing: Avoid creating dust or aerosols when handling the solid compound. Use

appropriate tools for transferring the chemical.

During Use: Keep containers tightly closed when not in use.[1][4] Avoid all personal contact,

including inhalation of any dust or vapors.[1] Do not eat, drink, or smoke in the laboratory.[3]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1] Decontaminate all surfaces and equipment used.

Disposal Plan
Proper disposal of 2-Nitrophenyl tetradecanoate and its containers is critical to prevent

environmental contamination and ensure safety. This compound should be treated as

hazardous waste.[5][6]

Waste Collection:

All waste materials contaminated with 2-Nitrophenyl tetradecanoate, including empty

containers, used gloves, and disposable labware, must be collected in a designated and

clearly labeled hazardous waste container.[1][5]

For solid waste, carefully sweep or vacuum the material into the designated container,

avoiding dust generation.[3]

Waste Segregation:

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety (EHS) office.[6] Incompatible materials may

include strong oxidizing agents.[4]

Container Management:
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Use a compatible container that is in good condition and can be tightly sealed.[6]

Label the container clearly with "Hazardous Waste" and the chemical name.

Experimental Workflow: Handling and Disposal
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Workflow for Safe Handling and Disposal of 2-Nitrophenyl Tetradecanoate
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Caption: Workflow for the safe handling and disposal of 2-Nitrophenyl tetradecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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